molecular formula C8H16O2 B1265439 Butyl isobutyrate CAS No. 97-87-0

Butyl isobutyrate

Cat. No. B1265439
CAS RN: 97-87-0
M. Wt: 144.21 g/mol
InChI Key: JSLCOZYBKYHZNL-UHFFFAOYSA-N
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Description

Butyl isobutyrate (BIB) is a colorless liquid with a sweet, fruity odor. It is a volatile ester of isobutanol and isobutyric acid. BIB is used in the food, flavor, and fragrance industries, as well as in the production of pharmaceuticals and cosmetics. It is also used as a solvent in the manufacture of dyes, inks, and plastics. BIB has a wide range of applications in the chemical industry and is an important ingredient in the synthesis of many compounds.

Scientific Research Applications

Synthesis and Catalysis

Butyl isobutyrate, primarily used in the flavor industry, has been a subject of research for its synthesis process. Yadav and Lathi (2003) explored its synthesis via esterification of isobutyric acid with n-butanol using lipases as catalysts, highlighting the use of Novozym SP 435 for efficient catalysis (Yadav & Lathi, 2003). Tang Fang-yuan (2005) further studied the synthesis, using phosphotungstic acid as a catalyst, achieving a high yield under optimized conditions (Tang Fang-yuan, 2005).

Industrial Applications

This compound also plays a role in the polymer industry. Mcdonald et al. (2016) discussed its use in isobutylene copolymers like butyl rubber, significant for their low permeability to gases, ideal for applications like inner tubes and tire innerliners (Mcdonald, Shaffer, & Tsou, 2016). In another study by Gulliani et al. (1994), the flame-retardant properties of butyl rubber, including this compound, were investigated for use in chemical protective gloves (Gulliani, Wilusz, & Galezewski, 1994).

Biochemical Research

In the field of biochemistry, the isomerization of butyrate and isobutyrate was studied by Matthies and Schink (1992) using the bacterium strain WoG13, revealing insights into the metabolic pathways of these compounds (Matthies & Schink, 1992).

Environmental and Engineering Applications

Rodriguez et al. (2014) expanded the capabilities of whole-cell biocatalysis in E. coli for the production of various esters, including this compound, demonstrating its potential in industrial biotechnology (Rodriguez, Tashiro, & Atsumi, 2014).

Safety and Hazards

Exposure to Butyl isobutyrate can cause irritation of eyes, nose, and throat. It is toxic by inhalation . It is also flammable, and precautions should be taken to avoid contact with skin and eyes, avoid breathing mist/vapors/spray, and avoid ingestion .

Mechanism of Action

Target of Action

Butyl isobutyrate, also known as Butyl 2-methylpropanoate or Butyl isobutanoate , is primarily used in the food and fragrance industry . Its primary targets are the olfactory receptors, where it imparts a fruity flavor and aroma .

Mode of Action

As a flavoring agent, this compound interacts with olfactory receptors in the nasal cavity. These receptors, upon activation, send signals to the brain, which interprets these signals as specific smells or tastes. In the case of this compound, this is perceived as a fruity flavor .

Biochemical Pathways

It is known that esters like this compound are typically metabolized in the body through ester hydrolysis, which breaks down the ester into an alcohol and a carboxylic acid

Pharmacokinetics

Given its use in food and fragrances, it can be absorbed through ingestion or inhalation . Once in the body, it is likely metabolized via ester hydrolysis, as mentioned above . The resulting compounds are typically excreted through the urine .

Result of Action

The primary result of this compound’s action is the perception of a fruity flavor or smell . This is due to its interaction with olfactory receptors, which send signals to the brain that are interpreted as specific tastes or smells .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its volatility and therefore its perception as a fragrance can be affected by temperature . Furthermore, its stability and efficacy as a flavoring agent can be influenced by the pH and the presence of other food ingredients .

Biochemical Analysis

Biochemical Properties

Butyl isobutyrate plays a role in various biochemical reactions, particularly in the flavor and fragrance industries. It interacts with enzymes such as lipases, which catalyze the esterification and transesterification reactions involving this compound . These interactions are crucial for the synthesis and modification of esters, impacting the flavor profiles of food and beverages. Additionally, this compound can act as a substrate for esterases, which hydrolyze the ester bond, releasing butanol and isobutyric acid.

Cellular Effects

The effects of this compound on cellular processes are not extensively documented. As an ester, it is likely to influence cell signaling pathways and gene expression indirectly through its metabolites. This compound may affect cellular metabolism by altering the levels of its hydrolysis products, butanol, and isobutyric acid, which can participate in various metabolic pathways . These changes can impact cellular functions such as energy production and lipid metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through its interactions with enzymes. It can act as a substrate for lipases and esterases, leading to the formation or breakdown of ester bonds These enzymatic reactions can influence the concentration of this compound and its metabolites, thereby affecting cellular processes

Temporal Effects in Laboratory Settings

In laboratory settings, the stability and degradation of this compound are important factors to consider. Over time, this compound can undergo hydrolysis, leading to the formation of butanol and isobutyric acid . These degradation products can have different effects on cellular function compared to the parent compound. Long-term studies in vitro and in vivo are necessary to understand the temporal effects of this compound on cellular processes and overall stability.

Dosage Effects in Animal Models

The effects of this compound at different dosages have been studied in animal models to some extent. At low doses, this compound is generally considered safe and non-toxic . At higher doses, it may exhibit toxic effects, including respiratory and skin irritation The threshold for these adverse effects varies depending on the species and the route of administration

Metabolic Pathways

This compound is involved in metabolic pathways that include its hydrolysis to butanol and isobutyric acid . These metabolites can enter various metabolic pathways, such as the citric acid cycle and fatty acid metabolism . Enzymes like esterases and lipases play a crucial role in the metabolism of this compound, influencing its conversion and utilization within the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its physicochemical properties. As a relatively hydrophobic compound, this compound can diffuse across cell membranes and accumulate in lipid-rich environments

Subcellular Localization

This compound is likely to localize in lipid-rich compartments within the cell, such as the endoplasmic reticulum and lipid droplets Its subcellular localization can affect its activity and function, particularly in processes related to lipid metabolism and storage

properties

IUPAC Name

butyl 2-methylpropanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O2/c1-4-5-6-10-8(9)7(2)3/h7H,4-6H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSLCOZYBKYHZNL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC(=O)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID9073888
Record name Propanoic acid, 2-methyl-, butyl ester
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Molecular Weight

144.21 g/mol
Source PubChem
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Physical Description

Liquid; [Sigma-Aldrich MSDS], Solid, colourless liquid/fresh fruity,apple-pineapple odour
Record name Butyl isobutyrate
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Record name Butyl isobutyrate
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Record name Butyl isobutyrate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/207/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Boiling Point

156.00 to 158.00 °C. @ 760.00 mm Hg
Record name Butyl isobutyrate
Source Human Metabolome Database (HMDB)
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Solubility

miscible in alcohol, ether, most fixed oils; insoluble in glycerin, propylene glycol, water, 1 ml in 7 ml 60% alcohol (in ethanol)
Record name Butyl isobutyrate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/207/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Density

0.859-0.864
Record name Butyl isobutyrate
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Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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CAS RN

97-87-0
Record name Butyl isobutyrate
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Record name Butyl isobutyrate
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Record name Propanoic acid, 2-methyl-, butyl ester
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Record name Butyl isobutyrate
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Record name BUTYL ISOBUTYRATE
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Record name Butyl isobutyrate
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URL http://www.hmdb.ca/metabolites/HMDB0040251
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Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

< 25 °C
Record name Butyl isobutyrate
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0040251
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Synthesis routes and methods

Procedure details

47 g isobutyric acid were esterified with excess n-butanol under conditions as in Example I and 67 g butyl isobutyrate were obtained. Butyl isobutyrate was oxidized with oxygen under conditions as in Example I.
Quantity
47 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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